Cas no 1698129-32-6 (tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate
• CAS No: 1698129-32-6
• MF: C₁₇H₃₀INO₃
• MW: 423.329477787018
• CID: 6567446
• PubChem ID: 165489284
• Update Time: 2025-08-05

tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate
• EN300-1135621
• 1698129-32-6

• Inchi： 1S/C17H30INO3/c1-17(2,3)22-16(20)19-10-14(18)15(11-19)21-12-13-8-6-4-5-7-9-13/h13-15H,4-12H2,1-3H3
• InChI Key： JEMFAXNQNRHOSU-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCC1CCCCCC1

Computed Properties

• Exact Mass: 423.12704g/mol
• Monoisotopic Mass: 423.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate (CAS No. 1698129-32-6)

Tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 1698129-32-6, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both tert-butyl and cycloheptylmethoxy substituents contributes to its unique chemical properties, making it a valuable scaffold for further derivatization and functionalization.

The core structure of Tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate consists of a pyrrolidine ring, which is a heterocyclic compound known for its versatility in pharmaceutical applications. The iodine atom at the 4-position serves as a crucial handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives. This feature is particularly advantageous in drug discovery, where precise control over molecular architecture is essential for optimizing biological activity and pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of pyrrolidine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of oncology and central nervous system (CNS) disorders. The cycloheptylmethoxy group, in particular, has been identified as a key moiety that enhances binding affinity and selectivity towards specific biological targets. This has led to several research groups investigating its role in modulating signaling pathways associated with disease progression.

The tert-butyl group, another prominent feature of this compound, contributes to its steric hindrance and lipophilicity, which are critical factors in determining oral bioavailability and tissue distribution. These properties make Tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate an attractive candidate for further development as an active pharmaceutical ingredient (API). Current research is focused on leveraging its structural attributes to design molecules with improved pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The iodine atom at the 4-position allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in medicinal chemistry to introduce diverse functional groups. These reactions enable the rapid assembly of complex molecular structures, facilitating the synthesis of novel analogs with tailored biological activities.

Recent studies have highlighted the importance of optimizing drug-like properties early in the discovery process. Tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate exemplifies this principle by providing a robust scaffold that can be modified to enhance solubility, metabolic stability, and target engagement. For instance, computational modeling studies have suggested that modifications at the cycloheptylmethoxy position can significantly improve binding affinity to protein targets without compromising overall pharmacokinetic profiles.

The integration of machine learning and artificial intelligence (AI) into drug discovery has further accelerated the development of novel compounds like Tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate. These technologies enable researchers to predictively model molecular interactions and identify optimal modifications with unprecedented efficiency. By combining experimental data with computational insights, scientists can now design molecules with high precision, reducing the time and cost associated with traditional trial-and-error approaches.

In conclusion, Tert-butyl 3-(cycloheptylmethoxy)-4-iodopyrrolidine-1-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and versatile synthetic capabilities make it an invaluable tool for developing next-generation therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.